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Compound of Interest

Compound Name: 6-Methylisatin

Cat. No.: B072448

Introduction and Scope

6-Methylisatin (CAS No. 1128-47-8), a methylated derivative of isatin, is a heterocyclic
compound of significant interest in medicinal chemistry and drug development.[1][2] Like other
isatin derivatives, it serves as a versatile scaffold for synthesizing novel molecules with a wide
spectrum of pharmacological activities, including potential anticancer, antimicrobial, and anti-
inflammatory properties.[2][3]

This guide is designed for researchers, chemists, and drug development professionals who
handle 6-Methylisatin. The primary objective is to provide a comprehensive overview of its
known safety profile, toxicological data, and best practices for handling and emergency
response. A critical aspect of this guide is addressing the current gaps in publicly available
safety data for 6-Methylisatin specifically. Through a precautionary approach, we will
extrapolate safety protocols based on data from closely related structural isomers to ensure the
highest level of laboratory safety.

Physicochemical and Stability Profile

Understanding the fundamental properties of 6-Methylisatin is the first step in a robust safety
assessment. These characteristics influence its behavior under various laboratory conditions
and determine appropriate storage and handling procedures.

Table 1: Summary of Physicochemical Properties for 6-Methylisatin
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Property Value Source(s)
CAS Number 1128-47-8 [11[41[5]
Molecular Formula CoH7NO2 [1][41[6]
Molecular Weight 161.16 g/mol [6]

Yellow to orange crystalline
Appearance [1]

powder
Melting Point >147 °C [1]

Slightly soluble in water;
Solubility Soluble in organic solvents [1]

(e.g., ethanol, acetone)

| Synonyms | 6-Methylindoline-2,3-dione, 6-methyl-1H-indole-2,3-dione |[1][5][6][7] |

Stability and Reactivity: 6-Methylisatin is stable under normal laboratory and storage

conditions. However, it is crucial to avoid conditions that could lead to hazardous

decomposition.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases, as these can initiate vigorous or uncontrolled reactions.

» Conditions to Avoid: Protect from excess heat, direct sunlight, and the formation of dust,

which can create an inhalation hazard.[1]

e Hazardous Decomposition Products: Upon thermal decomposition, 6-Methylisatin can

release toxic and irritating gases, including carbon monoxide (CO), carbon dioxide (CO2),

and nitrogen oxides (NOXx).[8]

Hazard Identification and Classification

A thorough review of safety data reveals a significant gap: a specific, harmonized GHS

(Globally Harmonized System) classification for 6-Methylisatin is not readily available. This
lack of direct data necessitates a risk assessment based on surrogate information from its
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structural isomers, such as 5-Methylisatin and N-Methylisatin (1-Methylisatin). The structural

similarity implies a potential for a similar hazard profile.

Causality of Surrogate Analysis: In drug development and chemical safety, when data for a
specific compound is unavailable, analyzing its isomers is a standard practice. The core isatin
scaffold and the presence of a methyl group are shared features, making it probable that they
will interact with biological systems in a comparable manner regarding irritation and acute

toxicity.

Initiate Hazard Assessment
for 6-Methylisatin

:

Search for specific
GHS/SDS data
Is specific data available?

- Search for data on
Sy et structural isomers
GHS Classification

(e.g., 5-Methylisatin, N-Methylisatin)

:

Assess surrogate data for
common hazard endpoints
(irritation, toxicity)

Apply Precautionary Principle:
Assume similar or higher hazard profile.
Implement stringent controls.

Click to download full resolution via product page

Caption: Workflow for hazard assessment with limited direct data.
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Table 2: GHS Hazard Classifications of 6-Methylisatin Isomers

5-Methylisatin N-Methylisatin Implied Risk for 6-
Hazard Class .
(CAS 608-05-9) (CAS 2058-74-4) Methylisatin
. . Category 3 (Toxic if  Potential for oral
Acute Toxicity, Oral No data available .
swallowed)[9][10] toxicity
Skin Category 2 (Causes Category 2 (Causes High likelihood of
Corrosion/Irritation skin irritation) skin irritation)[10][11] being a skin irritant
) Category 1 (Causes High likelihood of
Serious Eye Category 2 (Causes ] ]
o ) o serious eye damage) being a severe eye
Damage/Irritation serious eye irritation)

[9][10] irritant

| Specific Target Organ Toxicity (Single Exposure) | Category 3 (May cause respiratory
irritation) | Category 3 (May cause respiratory irritation)[10][11] | High likelihood of being a
respiratory irritant |

Based on this surrogate data, it is imperative to treat 6-Methylisatin as a substance that is
potentially toxic if ingested and is a skin, eye, and respiratory irritant.

Toxicological Data Summary

Direct toxicological studies on 6-Methylisatin are not extensively reported in the available
literature. However, data from isomers and the broader class of isatin derivatives provide
critical insights into its potential biological effects.

Acute Toxicity: While specific LDso values for 6-Methylisatin are absent, data for its isomers
provide a valuable reference point for its potential acute toxicity. This information underscores
the need for handling procedures that prevent ingestion and minimize exposure.

Table 3: Acute Toxicity Data of Isomers
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CAS

Compound Route Species LDso Value Source(s)
Number
5- Intraperiton
L 608-05-9 Mouse 790 mgl/kg [8]
Methylisatin eal

| N-Methylisatin | 2058-74-4 | Intraperitoneal | Mouse | 685 mg/kg |[12] |

Mutagenicity, Carcinogenicity, and Reproductive Toxicity: There is no available data to suggest
that 6-Methylisatin or its close isomers are mutagenic, carcinogenic, or pose a reproductive
hazard.[8][11] However, the absence of data does not confirm the absence of effect.

Broader Biological Activity & Rationale for Caution: Isatin and its derivatives are known to be
biologically active, which is the very reason for their use in drug discovery.[3] Studies on
various isatin derivatives have demonstrated activities such as:

o Cytotoxicity: Certain N-alkyl substituted isatins have shown sub-micromolar ICso values
against various cancer cell lines.[13]

e Enzyme Inhibition: Isatin itself is an inhibitor of monoamine oxidase B (MAO-B), and
derivatives can inhibit other enzymes like cholinesterases.[14][15]

o Free Radical Scavenging: Some derivatives have shown cytoprotective effects by
scavenging free radicals.[15]

This inherent bioactivity is the foundational reason to handle all isatin derivatives, including 6-
Methylisatin, with a high degree of care, as the mechanisms that make them effective
pharmacologically could also lead to off-target toxicological effects. The use of in silico
(computer-based) toxicity prediction tools can be a valuable preliminary step to flag potential
liabilities before extensive experimental work is undertaken.[16]

Occupational Safety and Handling Protocols

A self-validating safety protocol integrates engineering controls, personal protective equipment,
and procedural steps, where each element reinforces the others to minimize exposure risk.

5.1 Engineering Controls The primary line of defense is to control exposure at the source.
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» Ventilation: Always handle 6-Methylisatin in a well-ventilated area.[8] A certified chemical
fume hood is required when handling the powder or preparing solutions.

» Local Exhaust: For tasks like weighing, use a ventilated balance enclosure or local exhaust
ventilation to capture any airborne dust.

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and have been recently tested.

5.2 Personal Protective Equipment (PPE) PPE provides a barrier between the researcher and
the chemical.

Eye Protection: Wear chemical safety goggles that conform to EN 166 (EU) or ANSI Z87.1
(US) standards.[11]

e Hand Protection: Use chemically resistant, disposable gloves (e.g., nitrile rubber). Inspect
gloves for tears or holes before use and practice proper glove removal technique to avoid
skin contamination.

» Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH/MSHA-approved particulate respirator (e.g., N95) is necessary.[8][11]

» Skin and Body Protection: Wear a fully buttoned lab coat and closed-toe shoes. Protective
clothing may be required for larger quantities.[8]

5.3 Step-by-Step Handling Protocol for Solid Compound This protocol is designed to be self-
validating by incorporating checks and rationales at each stage.

e Preparation (Pre-Handling Check):

o Step: Confirm that the fume hood is operational and the work area is clean. Ensure all
necessary PPE, spill kits, and waste containers are within reach.

o Causality: This preparatory step ensures that control measures are in place before the
chemical is handled, preventing a reactive scramble in case of an incident.

» Weighing (Exposure Minimization):
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o Step: Weigh the required amount of 6-Methylisatin powder in a ventilated enclosure or on
a draft shield. Use anti-static weigh paper or a tared container to prevent dispersal of the
fine powder.

o Causality: The greatest risk of inhalation comes from airborne particulates. This step
directly mitigates that risk at its source.

e Solubilization (Containment):

o Step: Add the solvent to the vessel containing the weighed powder slowly to avoid
splashing. Ensure the vessel is capped or covered during dissolution.

o Causality: Once in solution, the risk of aerosolization is significantly reduced. This step
manages the transition from solid to liquid phase safely.

o Post-Handling (Decontamination):

o Step: Decontaminate all surfaces, glassware, and spatulas used. Dispose of all
contaminated disposables (gloves, weigh paper) in a designated, sealed waste container.

o Causality: Proper decontamination prevents inadvertent secondary exposure to
colleagues or from subsequent experiments.

5.4 Storage and Incompatibility

o Storage Conditions: Store in a tightly closed container in a cool, dry, and dark place.[1][8]
Storage in a refrigerator at 2-8°C is also recommended by some suppliers.[5]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[8]

Emergency Procedures and First Aid

6.1 Spill Response Prompt and correct action during a spill is critical to prevent exposure and
environmental contamination.
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Solid Spill Occurs
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(Is it safe to handle?)
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Caption: A workflow for responding to a solid chemical spill.
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6.2 First Aid Measures Immediate first aid can significantly reduce the severity of an exposure.
[8][11]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention if symptoms occur or persist.[11]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes. Seek medical attention if skin irritation
develops or persists.[11]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[8]

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Seek immediate
medical attention.[8]

6.3 Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or
alcohol-resistant foam.[8]

o Specific Hazards: As noted, thermal decomposition can produce toxic NOx gases and
carbon oxides.[8] Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.

Disposal Considerations

Chemical waste must be managed according to institutional, local, and national regulations.[11]
e Waste Classification: This product should be treated as hazardous waste.

o Disposal Method: Dispose of unused material and contaminated packaging in a designated
hazardous waste container. Do not dispose of it down the drain or with regular trash.

Conclusion
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6-Methylisatin is a valuable research chemical with significant biological potential. However,
the available safety and toxicological data are incomplete. A responsible, science-led approach
demands that researchers operate under the precautionary principle, treating 6-Methylisatin
with the same level of caution as its more thoroughly characterized isomers. By assuming it is a
skin, eye, and respiratory irritant with potential oral toxicity, and by implementing the robust
engineering controls, PPE, and handling protocols outlined in this guide, researchers can
effectively mitigate risks and work safely with this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://lbaochemicals.com/product/6-methylisatin-1128-47-8/
https://www.xisdxjxsu.asia/V20I02-66.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8950263/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8950263/
https://www.achemblock.com/u140677-6-methylisatin.html
https://www.pharmaffiliates.com/en/1128-47-8-6-methylisatin-pa270023353.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-1H-indole-2_3-dione
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-1H-indole-2_3-dione
https://www.alfa-chemistry.com/product/6-methylisatin-cas-1128-47-8-3891.html
https://www.tcichemicals.com/BE/en/sds/M1703_EU_6N.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/183075
https://pubchem.ncbi.nlm.nih.gov/compound/16358
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12942~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2017:40:26~~N-Methylisatin~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9480285.htm
https://pubs.acs.org/doi/abs/10.1021/jm0704189
https://pubmed.ncbi.nlm.nih.gov/31694074/
https://pubmed.ncbi.nlm.nih.gov/31694074/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3150235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3150235/
https://rasayanjournal.co.in/vol-4/issue-4/20.pdf
https://www.benchchem.com/product/b072448#6-methylisatin-safety-toxicity-and-handling-information
https://www.benchchem.com/product/b072448#6-methylisatin-safety-toxicity-and-handling-information
https://www.benchchem.com/product/b072448#6-methylisatin-safety-toxicity-and-handling-information
https://www.benchchem.com/product/b072448#6-methylisatin-safety-toxicity-and-handling-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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